Cas no 143538-87-8 (N-[1-(aminomethyl)cyclohexyl]aniline)

N-[1-(aminomethyl)cyclohexyl]aniline is a cyclohexylamine derivative featuring both an aromatic aniline moiety and a primary amine functional group. This bifunctional structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The cyclohexyl backbone enhances steric stability, while the reactive amino and aniline groups enable further derivatization, such as condensation or coupling reactions. Its balanced lipophilicity and reactivity profile make it suitable for applications requiring controlled molecular interactions. The compound is typically handled under inert conditions due to the sensitivity of the primary amine group. Proper storage and handling are essential to maintain stability.

N-[1-(aminomethyl)cyclohexyl]aniline structure

143538-87-8 structure

Product Name:N-[1-(aminomethyl)cyclohexyl]aniline

CAS No:143538-87-8

MF:C₁₃H₂₀N₂

MW:204.311303138733

MDL:MFCD05201313

CID:108412

PubChem ID:16227755

Update Time:2025-05-19

N-[1-(aminomethyl)cyclohexyl]aniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine,N-[1-(aminomethyl)cyclohexyl]-
- N-[1-(Aminomethyl)cyclohexyl]aniline
- N-[1-(aminomethyl)cyclohexyl]Benzenamine
- N-[1-(AMINOMETHYL)CYCLOHEXYL]-N-PHENYLAMINE
- (1-aminomethylcyclohexyl)phenylamine
- AC1Q53QD
- ACMC-20efvo
- CTK4C3700
- N-(1-Aminomethylcyclohexyl)phenylamine
- SureCN3405649
- Z235342005
- SB78165
- N-(1-(Aminomethyl)cyclohexyl)aniline
- GNUPSPJARRNNFS-UHFFFAOYSA-N
- NCGC00338038-01
- FT-0750705
- AB01140476-03
- 143538-87-8
- AKOS000119270
- EN300-26894
- DTXSID00585448
- SCHEMBL3405649
- DA-44705
- N-[1-(aminomethyl)cyclohexyl]aniline
- MDL： MFCD05201313
- Inchi： 1S/C13H20N2/c14-11-13(9-5-2-6-10-13)15-12-7-3-1-4-8-12/h1,3-4,7-8,15H,2,5-6,9-11,14H2
- InChI Key： GNUPSPJARRNNFS-UHFFFAOYSA-N
- SMILES： N(C1C=CC=CC=1)C1(CN)CCCCC1

Computed Properties

Exact Mass: 204.1628
Monoisotopic Mass: 204.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.6
Topological Polar Surface Area: 38Å²

Experimental Properties

PSA: 38.05

N-[1-(aminomethyl)cyclohexyl]aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26894-0.05g	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	90%	0.05g	$94.0	2023-09-11
Enamine	EN300-26894-0.1g	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	90%	0.1g	$140.0	2023-09-11
Enamine	EN300-26894-0.25g	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	90%	0.25g	$200.0	2023-09-11
Enamine	EN300-26894-0.5g	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	90%	0.5g	$374.0	2023-09-11
Enamine	EN300-26894-1.0g	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	90%	1.0g	$499.0	2023-02-14
Enamine	EN300-26894-2.5g	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	90%	2.5g	$978.0	2023-09-11
Enamine	EN300-26894-5.0g	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	90%	5.0g	$1448.0	2023-02-14
Enamine	EN300-26894-10.0g	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	90%	10.0g	$2146.0	2023-02-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN7509-1G	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	95%	1g	￥ 1,716.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN7509-5G	N-[1-(aminomethyl)cyclohexyl]aniline	143538-87-8	95%	5g	￥ 5,273.00	2023-03-31